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Compound of Interest

Compound Name: Bis(2-aminoacetoxy)copper

Cat. No.: B075891 Get Quote

An In-depth Technical Guide to the Chemical Properties of Bis(2-aminoacetoxy)copper

Introduction
Bis(2-aminoacetoxy)copper, more commonly known as copper(II) glycinate or

bis(glycinato)copper(II), is a coordination complex with the chemical formula [Cu(C₂H₄NO₂)₂].

This compound is of significant interest in various fields, including its application as a source of

dietary copper in animal feeds, a catalyst, and in electroplating baths.[1][2][3] It exists in

several forms, including anhydrous and hydrated (monohydrate and dihydrate) states, as well

as cis and trans geometric isomers.[1][4] This guide provides a detailed overview of its

chemical properties, experimental protocols for its synthesis and analysis, and visualizations of

its structural and reactive characteristics.

Chemical and Physical Properties
Bis(2-aminoacetoxy)copper is a blue solid, with the appearance varying from light blue

powdery crystals for the dihydrate to deep-blue needles for the monohydrate.[2][4][5] The

compound is generally soluble in water, forming basic solutions with a pH greater than 7.0.[4]

[5] It is slightly soluble in alcohol and insoluble in hydrocarbons, ethers, and ketones.[2][3]

Quantitative Data Summary
The key physical and chemical properties of Bis(2-aminoacetoxy)copper are summarized in

the table below.
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Property Value Notes

Molecular Formula C₄H₈CuN₂O₄ Anhydrous form[6]

C₄H₁₀CuN₂O₅ Monohydrate form[7]

Molecular Weight 211.66 g/mol Anhydrous form[6]

229.68 g/mol Monohydrate form[7]

Melting Point Decomposes

Chars at 213°C[2][8],

Decomposes at 212°C[1] or

228°C[8][9]

Boiling Point 240.9 °C at 760 mmHg [2]

Flash Point 99.5 °C [2]

Water Solubility 0.18 g/100 g (0 °C) [1]

0.52 g/100 g (25 °C) [1][10]

Appearance Blue, triboluminescent crystals [2][3]

Deep-blue needles

(monohydrate)
[4][5]

Light blue powder (dihydrate) [4][5]

Storage Temperature
Room temperature, under inert

gas
[11]

Structural Information
Bis(glycinato)copper(II) is a coordination complex where two glycinate ligands bind to a central

copper(II) ion. The structure is generally a distorted octahedron, with two bidentate glycine

ligands coordinating to the copper ion in the equatorial plane.[12] In aqueous solutions, the

axial positions are occupied by two water molecules.[12] The complex can exist as two

geometric isomers, cis and trans, due to the unsymmetrical nature of the glycinate ligand.[1]

The cis isomer is the kinetically favored product, while the trans isomer is thermodynamically

more stable.[13]
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Coordination Structure Diagram
Caption: Coordination of a central Copper(II) ion with two bidentate glycinate ligands.

Experimental Protocols
Synthesis of cis-Bis(glycinato)copper(II) Monohydrate
This protocol describes the kinetically favored synthesis of the cis isomer.

Materials:

Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

Glycine (H₂NCH₂COOH)

Ethanol

Deionized water

Procedure:[14]

Prepare a hot water bath and maintain it at 65 °C.

In a 250 mL conical flask, dissolve 2.0 g (0.01 mol) of copper(II) acetate monohydrate in 25

mL of water. Place the flask in the water bath and stir until the solid is completely dissolved.

In a separate 100 mL conical flask, dissolve 1.5 g (0.02 mol) of glycine in 25 mL of water.

Warm 25 mL of ethanol in another 100 mL conical flask in the water bath.

Once the copper(II) acetate solution reaches 65 °C, add the warm ethanol to it.

Add the hot glycine solution to the copper-ethanol mixture.

Cool the resulting mixture in an ice bath. Light blue needles of cis-Cu(H₂NCH₂COO)₂·H₂O

will crystallize.

Filter the cold mixture using a fluted filter paper. Collect the solid crystals.
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Wash the crystals with a small amount of cold ethanol and allow them to dry.

Synthesis Workflow
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Reactants

Copper(II) Acetate
in H₂O (65°C)

Mix Cu(OAc)₂ + Ethanol

Glycine
in H₂O (hot)

Add Glycine Solution

Ethanol (65°C)

Cool in Ice Bath

Filter Crystals

cis-Bis(glycinato)copper(II)
Monohydrate
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cis-Cu(gly)₂·H₂O
(Light Blue Needles)

Heat
(180-200°C)

anhydrous trans-Cu(gly)₂

Isomerization

Rehydration

trans-Cu(gly)₂·H₂O
(Blue-violet Platelets)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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